Cas no 23413-66-3 (o-Chlorobenzyl Methyl Sulfoxide)

• Product Name: o-Chlorobenzyl Methyl Sulfoxide
• CAS No: 23413-66-3
• Molecular Formula: C₈H₉OSCl
• Molecular Weight: 188.67446
• CID: 256563
• PubChem ID: 168109

o-Chlorobenzyl Methyl Sulfoxide Properties

Names and Identifiers

• Benzene,1-chloro-2-[(methylsulfinyl)methyl]-
• 1-chloro-2-(methylsulfinylmethyl)benzene
• 1-Chloro-2-((methylsulfinyl)methyl)benzene
• 1-Chloro-2-[(methylsulfinyl)methyl]benzene
• 2-Chlorobenzyl methyl sulfoxide
• Q27260450
• o-Chlorobenzyl methyl sulfoxide
• (RS)-O-CHLOROBENZYL METHYL SULFOXIDE
• UNII-4T1U5N8743
• SCHEMBL5503842
• BENZENE, 1-CHLORO-2-((METHYLSULFINYL)METHYL)-
• DS 30
• DTXSID80946073
• 1-Chloro-2-[(methanesulfinyl)methyl]benzene
• DS-30
• SULFOXIDE, O-CHLOROBENZYL METHYL
• 23413-66-3
• 4T1U5N8743
• (+/-)-O-CHLOROBENZYL METHYL SULFOXIDE

• InChIKey： XGQNVMKZJNFYKP-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9ClOS/c1-11(10)6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3
• SMILES： ClC1C=CC=CC=1CS(C)=O

Computed Properties

• Exact Mass: 188.00637
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.0062638g/mol
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides